Cas no 58530-51-1 (4(1H)-Pyridinone, 2,6-bis(1,1-dimethylethyl)-)

• Product Name: 4(1H)-Pyridinone, 2,6-bis(1,1-dimethylethyl)-
• CAS No: 58530-51-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 341737
• PubChem ID: 12254001
• Update Time: 2025-04-19

4(1H)-Pyridinone, 2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2,6-bis(1,1-dimethylethyl)-
• 2,6-Bis(1,1-dimethylethyl)-4(1H)-pyridinone
• 58530-51-1
• DTXSID901260903

• Inchi： 1S/C13H21NO/c1-12(2,3)10-7-9(15)8-11(14-10)13(4,5)6/h7-8H,1-6H3,(H,14,15)
• InChI Key： ISQWLGDBXIMEBC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1